Cas no 133803-62-0 (tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate)

• Product Name: tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate
• CAS No: 133803-62-0
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• MDL: MFCD11100938
• CID: 1233680
• PubChem ID: 14833117
• Update Time: 2025-06-11

tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[2-(dimethylamino)ethoxy]propanoate
• A921159
• AKOS027251417
• MFCD11100938
• AS-45587
• AR3347
• DTXSID40564499
• 133803-62-0
• TERT-BUTYL3-(2-(DIMETHYLAMINO)ETHOXY)PROPANOATE
• CS-0171705
• TERT-BUTYL 3-(2-(DIMETHYLAMINO)ETHOXY)PROPANOATE
• tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate

• MDL： MFCD11100938
• Inchi： 1S/C11H23NO3/c1-11(2,3)15-10(13)6-8-14-9-7-12(4)5/h6-9H2,1-5H3
• InChI Key： NXTQQOHNSMOEIV-UHFFFAOYSA-N
• SMILES： O(C(CCOCCN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid

tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate

Comprehensive Overview of tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate (CAS No. 133803-62-0)

tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate (CAS No. 133803-62-0) is a specialized organic compound widely utilized in pharmaceutical synthesis and advanced material research. Its molecular structure combines a tert-butyl ester group with a dimethylaminoethoxy side chain, making it a versatile intermediate for drug development and fine chemical applications. The compound's unique properties, such as solubility in polar solvents and stability under mild conditions, have garnered significant attention from researchers exploring novel bioactive molecules.

In recent years, the demand for tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate has surged due to its role in synthesizing targeted drug delivery systems and biocompatible polymers. With the rise of personalized medicine and nanotechnology, this compound has become a key building block for designing pH-sensitive carriers and smart materials. Researchers frequently search for "CAS 133803-62-0 solubility" or "tert-Butyl propanoate derivative applications," reflecting growing interest in its physicochemical behavior and industrial potential.

The synthesis of tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate typically involves esterification reactions under controlled conditions, with yields optimized through modern catalytic methods. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for pharmaceutical-grade intermediates. Environmental considerations have also shaped recent discussions, as industries seek "green synthesis routes for dimethylaminoethoxy compounds" to align with sustainable chemistry principles.

From a regulatory perspective, proper handling of 133803-62-0 requires standard laboratory precautions, though it doesn't fall under restricted categories. Safety data sheets emphasize its storage in cool, dry environments away from strong oxidizers. The compound's low ecotoxicity profile makes it preferable for biomedical applications compared to traditional solvents, addressing current concerns about environmental impact in chemical manufacturing.

Emerging studies highlight the potential of tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate in gene therapy vectors and tissue engineering scaffolds, particularly when modified with targeting ligands. These applications respond to trending searches about "advanced drug formulation excipients" and "biodegradable polymer precursors." The compound's ability to enhance cellular uptake while maintaining low cytotoxicity positions it as a valuable tool in next-generation therapeutic development.

Quality control protocols for CAS 133803-62-0 involve rigorous testing for residual solvents and heavy metals, meeting ICH guidelines. Analytical challenges such as "tert-butyl ester stability in aqueous solutions" remain active research topics, with recent publications proposing improved stabilization techniques. The compound's logP value and partition coefficient data are frequently requested by formulation scientists designing lipophilic drug conjugates.

Market analyses indicate steady growth for dimethylaminoethoxy-containing intermediates, driven by expanding biologics production and specialty chemical demand. Manufacturers emphasize scalable synthesis methods and custom purity grades (98-99.5%) to serve diverse research needs. Patent landscapes reveal innovative uses in controlled-release systems and bioimaging probes, aligning with investor interest in cutting-edge medical technologies.

Future research directions for tert-Butyl 3-(2-(Dimethylamino)ethoxy)propanoate may explore its utility in ionic liquid formulations and catalytic asymmetric synthesis. The compound's structural flexibility allows for numerous derivatives, answering frequent queries about "modifying tertiary amine propanoates" for specific applications. Collaborative studies between academia and industry continue to uncover novel functions for this molecular scaffold in solving contemporary biomedical challenges.